4-(((3,5-Dimethoxybenzyl)oxy)methyl)-1-(methylsulfonyl)piperidine

• IUPAC Name: 4-[(3,5-dimethoxyphenyl)methoxymethyl]-1-methylsulfonylpiperidine
• InChI: InChI=1S/C16H25NO5S/c1-20-15-8-14(9-16(10-15)21-2)12-22-11-13-4-6-17(7-5-13)23(3,18)19/h8-10,13H,4-7,11-12H2,1-3H3
• InChI Key: PSVWSFMBLWITNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COCC2CCN(CC2)S(=O)(=O)C)OC
• Molecular Formula: C16H25NO5S
• Molecular Weight: 343.4 g/mol

Description

4-(((3,5-Dimethoxybenzyl)oxy)methyl)-1-(methylsulfonyl)piperidine, also known as DMMDA-2, is a psychoactive substance that belongs to the family of phenethylamines. It was first synthesized in the 1970s and has been studied for its potential use in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

A significant body of research has focused on the synthesis of compounds structurally related to 4-(((3,5-Dimethoxybenzyl)oxy)methyl)-1-(methylsulfonyl)piperidine. These studies have elucidated the synthesis routes, crystal structures, and bioactivity profiles of such compounds. For instance, the synthesis and crystal structure of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime were reported, highlighting the molecular nonplanarity and chair conformation of the piperidine ring, which could be foundational for understanding the chemical behavior and potential biological interactions of related compounds (Xue Si-jia, 2011).

Potential Biological Activities

Various studies have explored the biological activities of compounds with structural similarities to 4-(((3,5-Dimethoxybenzyl)oxy)methyl)-1-(methylsulfonyl)piperidine. These compounds have shown a range of bioactivities, including broad inhibitory activities against fungi and potential for in vivo studies of acetylcholinesterase (S. Y. Lee et al., 2000). The exploration of sulfonyl hydrazone and piperidine derivatives has revealed significant antioxidant capacity and anticholinesterase activity, which could have implications for the development of new therapeutic agents (Nurcan Karaman et al., 2016).

Chemiluminescence and Photophysical Properties

Research into the chemiluminescence and photophysical properties of sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds, related to the core structure of interest, has provided insights into the potential applications of these compounds in analytical chemistry and biological imaging (N. Watanabe et al., 2010). The base-induced decomposition of these dioxetanes in the presence of dimethyl sulfoxide (DMSO) produces light, which could be utilized in the development of novel chemiluminescent probes for biological and chemical analyses.

Anticancer Activity

The synthesis and evaluation of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been undertaken with the aim of discovering new anticancer agents. These compounds have demonstrated strong anticancer activity relative to established drugs, suggesting their potential as therapeutic agents for cancer treatment (A. Rehman et al., 2018).